Cas no 1806895-37-3 (3-(Difluoromethyl)-2,5-dihydroxypyridine-4-sulfonamide)

• Product Name: 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-sulfonamide
• CAS No: 1806895-37-3
• MF: C₆H₆F₂N₂O₄S
• MW: 240.184647083282
• CID: 4917278
• Update Time: 2025-05-24

3-(Difluoromethyl)-2,5-dihydroxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-2,5-dihydroxypyridine-4-sulfonamide
• 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-sulfonamide

• Inchi： 1S/C6H6F2N2O4S/c7-5(8)3-4(15(9,13)14)2(11)1-10-6(3)12/h1,5,11H,(H,10,12)(H2,9,13,14)
• InChI Key： DWRKVBQGYSACGC-UHFFFAOYSA-N
• SMILES： S(C1C(=CNC(C=1C(F)F)=O)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 460
• XLogP3: -1
• Topological Polar Surface Area: 118

Additional information on 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-sulfonamide

Comprehensive Overview of 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-sulfonamide (CAS No. 1806895-37-3)

3-(Difluoromethyl)-2,5-dihydroxypyridine-4-sulfonamide (CAS No. 1806895-37-3) is a specialized sulfonamide derivative with a unique difluoromethyl substitution, making it a compound of significant interest in pharmaceutical and agrochemical research. Its molecular structure combines a pyridine core with hydroxyl and sulfonamide functional groups, offering versatile reactivity and potential applications. Researchers are increasingly exploring its role in enzyme inhibition, particularly targeting pathways relevant to inflammation and microbial resistance, aligning with current trends in drug discovery and precision medicine.

The compound’s difluoromethyl group enhances its metabolic stability, a feature highly sought after in modern medicinal chemistry. This attribute is critical for improving the bioavailability of small-molecule drugs, a topic frequently searched by professionals in pharmacokinetics and ADME studies. Additionally, its sulfonamide moiety is known for its ability to interact with biological targets such as carbonic anhydrases, a hot topic in oncology and glaucoma treatment research. These characteristics position 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-sulfonamide as a promising candidate for further investigation in targeted therapies.

In agrochemical applications, the compound’s structural features suggest potential utility in crop protection. The difluoromethyl and hydroxyl groups may contribute to herbicidal or fungicidal activity, addressing the growing demand for sustainable pesticides amid climate change concerns. This aligns with frequent searches on green chemistry and eco-friendly agrochemicals, highlighting its relevance to current industry challenges. Analytical studies using HPLC and mass spectrometry have confirmed its stability under various conditions, further supporting its practical applicability.

Synthetic routes to 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-sulfonamide often involve multi-step organic synthesis, including fluorination and sulfonylation reactions. These methods are frequently discussed in organic synthesis forums and patent literature, reflecting the compound’s complexity and the need for optimized protocols. Researchers also emphasize its scalability, a key consideration for industrial production. Recent advancements in flow chemistry and catalytic fluorination could further streamline its synthesis, reducing costs and environmental impact.

From a safety perspective, 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-sulfonamide has undergone preliminary toxicological assessments, with no significant red flags reported. However, comprehensive in vivo studies are still needed to evaluate its long-term effects, a common query among regulatory affairs professionals. Its structure-activity relationship (SAR) is another area of active research, particularly in optimizing its selectivity for specific biological targets. This aligns with the broader trend of computational chemistry and AI-driven drug design, which dominate current scientific discourse.

In summary, 3-(Difluoromethyl)-2,5-dihydroxypyridine-4-sulfonamide (CAS No. 1806895-37-3) represents a compelling case study at the intersection of medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its unique properties and potential applications make it a subject of ongoing research, resonating with contemporary interests in personalized medicine, environmental sustainability, and advanced synthetic methodologies. As scientific understanding evolves, this compound may unlock new opportunities across multiple disciplines.